Cas no 164579-51-5 ((1S)-1-4-(2-methylpropyl)phenylethan-1-amine)

• Product Name: (1S)-1-4-(2-methylpropyl)phenylethan-1-amine
• CAS No: 164579-51-5
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD06762154
• CID: 135762
• PubChem ID: 156469
• Update Time: 2025-10-29

(1S)-1-4-(2-methylpropyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-methyl-4-(2-methylpropyl)-, (S)-(9CI)
• 1-[4-(2-methylpropyl)phenyl]ethanamine
• 4-Isobutyl-a-methylbenzylamine
• BENZENEMETHANAMINE, Α-METHYL-4-(2-METHYLPROPYL)-, (S)- (9CI)
• 1-(4-isobutylphenyl)ethanamine
• a-Methyl-4-(2-Methylpropyl)-
• 1-(4-isobutylphenyl)ethan-1-amine
• (1S)-1-[4-(2-methylpropyl)phenyl]ethanamine
• Benzenemethanamine, .alpha.-methyl-4-(2-methylpropyl)-, (S)- (9CI)
• 1-[4-(2-Methylpropyl)phenyl]ethylamine;(1S)-1-(4-ISOBUTYLPHENYL)ETHANAMINE
• Benzenemethanamine, alpha-methyl-4-(2-methylpropyl)-, (S)- (9CI)
• CS-0340642
• DTXSID00995826
• 1-[4-(2-Methylpropyl)phenyl]ethylamine, AldrichCPR
• N12537
• SB38534
• EN300-07806
• (1S)-1-(4-isobutylphenyl)ethanamine
• D85217
• AKOS000264583
• AKOS017274180
• A1-13889
• 164579-51-5
• 1-(4-Isobutyl-phenyl)-ethylamine
• SB34119
• 1-[4-(2-Methylpropyl)phenyl]ethylamine
• 74305-52-5
• Z90122600
• Benzenemethanamine, alpha-methyl-4-(2-methylpropyl)-
• MFCD05215266
• SCHEMBL2805882
• SB31786
• ZCA30552
• 1-(4-Isobutylphenyl)-ethylamine
• 1-[4-(2-methylpropyl)phenyl]ethan-1-amine
• (1S)-1-4-(2-methylpropyl)phenylethan-1-amine

• MDL： MFCD06762154
• Inchi： 1S/C12H19N/c1-9(2)8-11-4-6-12(7-5-11)10(3)13/h4-7,9-10H,8,13H2,1-3H3
• InChI Key： OLAOEFIPECGPEM-UHFFFAOYSA-N
• SMILES： NC(C)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 177.15200
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.60510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (1S)-1-4-(2-methylpropyl)phenylethan-1-amine

(1S)-1-4-(2-Methylpropyl)phenylethan-1-amine: A Comprehensive Overview

(1S)-1-4-(2-Methylpropyl)phenylethan-1-amine, also known by its CAS number 164579-51-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug design and material science. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in understanding its biological activities.

The molecular structure of (1S)-1-4-(2-Methylpropyl)phenylethan-1-amine consists of a phenyl group substituted with a 2-methylpropyl chain at the para position, connected to an ethanamine moiety with an S configuration at the chiral center. This configuration imparts distinct stereochemical properties, which are crucial for its interactions in biological systems. The compound's molecular formula is C₁₃H₂₃N, and its molecular weight is approximately 197 g/mol.

Recent studies have explored the synthesis of (1S)-1-4-(2-Methylpropyl)phenylethan-1-amine through various routes, including asymmetric catalysis and enantioselective reductions. These methods have enabled the efficient production of enantiopure samples, which are essential for studying its stereochemical effects in biological assays. For instance, researchers have utilized organocatalytic approaches to achieve high enantioselectivity, leveraging the unique reactivity of proline derivatives as catalysts.

In terms of biological activity, (1S)-1-4-(2-Methylpropyl)phenylethan-1-amine has shown promise as a ligand in metalloenzyme inhibition studies. Recent findings indicate that it can bind selectively to zinc-containing enzymes, potentially offering a new avenue for developing enzyme-specific inhibitors. Additionally, computational modeling has revealed that the compound's hydrophobic interactions with protein surfaces contribute significantly to its binding affinity.

The application of (1S)-1-4-(2-Methylpropyl)phenylethan-1-amine extends beyond pharmacology into materials science. Its ability to form stable complexes with transition metals has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and separation technologies.

Recent advancements in analytical techniques have further elucidated the physical properties of this compound. For example, nuclear magnetic resonance (NMR) spectroscopy has provided insights into its conformational flexibility, while X-ray crystallography has revealed detailed information about its solid-state structure. These studies have underscored the importance of stereochemistry in determining both physical and chemical properties.

In conclusion, (1S)-1-4-(2-Methylpropyl)phenylethan-1-amine represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features and stereochemical properties continue to drive innovative research, positioning it as a valuable tool in drug discovery and materials development.